molecular formula C8H9LiN2O2 B6224253 lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate CAS No. 2763749-83-1

lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate

Cat. No. B6224253
CAS RN: 2763749-83-1
M. Wt: 172.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate, also known as LiPPC, is a lithium salt of pyrazine-2-carboxylic acid. It is a white, crystalline solid that is soluble in water, ethanol, and other organic solvents. LiPPC has a variety of applications in scientific research, and has been used in a range of experiments, from organic synthesis to drug design.

Scientific Research Applications

Lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate has been used in a variety of scientific research applications, including organic synthesis, drug design, and catalysis. In organic synthesis, lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate is used as a reagent for the synthesis of organic compounds, such as amines, carboxylic acids, and alcohols. In drug design, lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate is used to study the binding affinity of drugs to their target proteins. In catalysis, lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate is used as a catalyst for a variety of reactions, such as the Wittig reaction and the Diels-Alder reaction.

Mechanism of Action

The mechanism of action of lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate is not fully understood. However, it is believed that lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate acts as a Lewis acid, which is capable of forming a covalent bond with an electron-rich species. This covalent bond is then used to facilitate the transfer of electrons between molecules, allowing for the formation of new bonds or the breaking of existing bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate are not well understood. However, in vitro studies have shown that lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate can inhibit the growth of certain bacteria and fungi. In addition, lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate has been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

The main advantage of using lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate in lab experiments is its low cost and availability. lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate is also relatively easy to synthesize, making it a convenient reagent for many experiments. However, lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate is not very stable, and it can be easily hydrolyzed in aqueous solutions. In addition, lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate is not very soluble in organic solvents, making it difficult to use in certain experiments.

Future Directions

There are several possible future directions for lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate. One possible direction is to explore its use as a catalyst in organic synthesis. Another possible direction is to further study its biochemical and physiological effects. Additionally, lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate could be further investigated for its potential applications in drug design. Lastly, lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate could be studied for its potential use as a therapeutic agent.

Synthesis Methods

Lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate is synthesized via a multi-step process involving the use of lithium hydroxide, propan-2-yl pyrazine-2-carboxylate, and a base. First, lithium hydroxide is added to a solution of propan-2-yl pyrazine-2-carboxylate in a solvent. The mixture is then heated to a temperature of around 100°C, and a base is added to neutralize the reaction. The resulting solution is then cooled and filtered to remove any impurities. The final product is a white crystalline solid, which is lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate.

properties

{ "Design of the Synthesis Pathway": "The synthesis of lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate can be achieved through a one-step reaction between lithium hydroxide and 3-(propan-2-yl)pyrazine-2-carboxylic acid.", "Starting Materials": [ "Lithium hydroxide", "3-(propan-2-yl)pyrazine-2-carboxylic acid" ], "Reaction": [ "Add 3-(propan-2-yl)pyrazine-2-carboxylic acid to a round-bottom flask", "Add lithium hydroxide to the flask", "Stir the mixture at room temperature for several hours", "Filter the resulting precipitate", "Wash the precipitate with water and dry it under vacuum", "Obtain lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate as a white solid" ] }

CAS RN

2763749-83-1

Product Name

lithium(1+) 3-(propan-2-yl)pyrazine-2-carboxylate

Molecular Formula

C8H9LiN2O2

Molecular Weight

172.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.